Cas no 1353981-40-4 (2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester)

2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester is a pyrrolidine-based compound featuring a benzyl ester and an N-ethyl-N-(2-hydroxyethyl)aminomethyl substituent. This structure confers versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as an intermediate for bioactive molecules. The presence of the hydroxyethyl group enhances solubility in polar solvents, facilitating further functionalization. The benzyl ester moiety offers stability under various conditions while remaining cleavable for downstream modifications. Its well-defined stereochemistry and functional group compatibility make it a valuable building block for the development of pharmacologically relevant compounds, such as enzyme inhibitors or receptor ligands. The compound is typically handled under standard laboratory conditions, ensuring consistent reactivity and purity.

2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester structure

1353981-40-4 structure

Product Name:2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

CAS No:1353981-40-4

MF:C₁₇H₂₆N₂O₃

MW:306.399944782257

CID:2161573

Update Time:2025-05-26

2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- 2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
- Benzyl 2-((ethyl(2-hydroxyethyl)amino)methyl)pyrrolidine-1-carboxylate
- (S)-Benzyl 2-((ethyl(2-hydroxyethyl)amino)methyl)pyrrolidine-1-carboxylate
- AM94454
- 2-{[ethyl-(2-hydroxyethyl)amino]methyl}pyrrolidine-1-carboxylic acid benzyl ester
- Inchi： 1S/C17H26N2O3/c1-2-18(11-12-20)13-16-9-6-10-19(16)17(21)22-14-15-7-4-3-5-8-15/h3-5,7-8,16,20H,2,6,9-14H2,1H3
- InChI Key： KEULSGIYHYHLER-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CCCC1CN(CC)CCO)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 8
Complexity: 332
Topological Polar Surface Area: 53

2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	080995-500mg	2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester	1353981-40-4		500mg	￡602.00	2022-03-01
Chemenu	CM497652-1g	Benzyl2-((ethyl(2-hydroxyethyl)amino)methyl)pyrrolidine-1-carboxylate	1353981-40-4	97%	1g	$1197	2023-01-01

2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Related Literature

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Additional information on 2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353981-40-4)

2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353981-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrrolidine ring, a benzyl ester group, and an ethyl-(2-hydroxy-ethyl)-amino side chain. Such a configuration makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in drug discovery. Researchers are particularly interested in compounds like CAS No. 1353981-40-4 for their potential role in modulating neurotransmitter receptors and G-protein-coupled receptors (GPCRs). These targets are critical in treating conditions such as neurodegenerative diseases, chronic pain, and mental health disorders, which are among the most searched topics in medical and biochemical forums.

The benzyl ester moiety in this compound enhances its lipophilicity, improving its ability to cross the blood-brain barrier (BBB). This property is highly sought after in the design of CNS drugs, as evidenced by the growing number of patents and publications focusing on BBB-penetrating molecules. Additionally, the hydroxy-ethyl-amino group introduces hydrogen-bonding capabilities, which can be leveraged to optimize drug-receptor interactions and binding affinity.

From a synthetic chemistry perspective, 2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester serves as a key building block for peptide mimetics and small-molecule therapeutics. Its modular structure allows for straightforward derivatization, making it a favorite among medicinal chemists exploring structure-activity relationships (SAR). Online searches for SAR optimization strategies and scaffold hopping techniques often highlight the importance of such intermediates.

Another area of interest is the compound's potential application in prodrug design. The benzyl ester group can act as a protecting group or a bioreversible moiety, enabling controlled release of active pharmaceutical ingredients (APIs). This aligns with the increasing focus on targeted drug delivery systems, a hot topic in both academic and industrial research. Forums and search queries related to prodrug activation mechanisms frequently reference similar compounds.

In conclusion, CAS No. 1353981-40-4 represents a multifaceted tool in modern drug development. Its structural features cater to pressing needs in CNS therapeutics, enzyme modulation, and prodrug innovation. As the scientific community continues to explore its applications, this compound is poised to remain a subject of high relevance in pharmaceutical chemistry and biomolecular research.